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Compound of Interest

Compound Name: Hexamethyldistannane

Cat. No.: B1337061

This guide provides a comprehensive overview of Hexamethyldistannane, a pivotal organotin
compound in modern chemical synthesis. It is intended for researchers, scientists, and
professionals in the field of drug development and materials science. This document outlines its
chemical identity, physical properties, and key applications, with a focus on its role in
palladium-catalyzed cross-coupling reactions.

Chemical Identity and Synonyms

Hexamethyldistannane is an organometallic compound with the chemical formula
(CHs)3SnSn(CHs)s.[1] It is a key reagent in synthetic organic chemistry, primarily utilized for the
introduction of trimethylstannyl groups into molecules.

CAS Number: 661-69-8[1][2][3]

Synonyms:

Hexamethylditin[1][2]

Distannane, hexamethyl-[2][3]

Trimethyltin dimer[2]

Bis(trimethyltin)[4]

1,1,1,2,2,2-Hexamethyldistannane|[3][4]
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Physicochemical Properties

Hexamethyldistannane is a colorless liquid or low-melting solid that is sensitive to air and
moisture.[2][3] Proper handling in an inert atmosphere is crucial for maintaining its integrity.

Property Value

Molecular Formula CeH1sSn2

Molecular Weight 327.63 g/mol [1][2][3]

Appearance Colorless liquid to white solid[2]

Melting Point 23-24 °C[3]

Boiling Point 182 °C at 756 mmHg[2][3]

Density 1.58 g/mL at 20 °C[3]

Flash Point 142 °F[3]

Water Solubility Not miscible or difficult to mix in water[3]

Applications in Organic Synthesis

Hexamethyldistannane is a versatile reagent with numerous applications in organic synthesis.
Its primary utility lies in its role as a source of the trimethylstannyl group in various transition
metal-catalyzed reactions.

Key Applications Include:

« Stille Cross-Coupling Reactions: It serves as a key precursor for the synthesis of
organostannanes, which are subsequently used in palladium-catalyzed Stille couplings to
form new carbon-carbon bonds.[5] This methodology is fundamental in the synthesis of
complex organic molecules, including pharmaceuticals and agrochemicals.[3][5]

o Synthesis of Aryl Tin Compounds: Hexamethyldistannane is used to prepare aryl tin
compounds, which are valuable intermediates for microwave-assisted Stille cross-coupling
reactions and copper-mediated O-arylation of phenols.[2][3]
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» Synthesis of Allyltrimethylstannanes: It reacts with a variety of allylic compounds in the
presence of palladium complexes to produce allyltrimethylstannanes in high yields.[3][4]

 Direct Stannylation: It is employed in the palladium-catalyzed direct stannylation of
halopyridines and bipyridines.[3][4]

o Addition Reactions: Hexamethyldistannane undergoes addition reactions to 1-alkynes in
the presence of a palladium complex to yield (Z)-1,2-Bis(trimethylstannyl)-1-alkenes.[3][4]

Experimental Protocols
A representative experimental protocol for the synthesis of an organostannane using
Hexamethyldistannane is the palladium-catalyzed stannylation of an aryl halide.

General Procedure for Palladium-Catalyzed Stannylation of Aryl Halides:

o Reaction Setup: A dry reaction flask is charged with the aryl halide, a palladium catalyst
(e.qg., Pd(PPhs)a), and a suitable solvent (e.g., toluene) under an inert atmosphere (e.g.,
argon or nitrogen).

o Reagent Addition: Hexamethyldistannane (typically 1.1 to 1.5 equivalents) is added to the
reaction mixture via syringe.

¢ Reaction Conditions: The reaction mixture is heated to a specified temperature (often
between 80-110 °C) and stirred for a period ranging from a few hours to overnight,
depending on the reactivity of the aryl halide.

» Monitoring: The progress of the reaction is monitored by techniques such as thin-layer
chromatography (TLC) or gas chromatography (GC).

e Workup: Upon completion, the reaction is cooled to room temperature. The mixture is then
typically filtered to remove the catalyst, and the solvent is removed under reduced pressure.

 Purification: The resulting crude organostannane is purified by column chromatography on
silica gel or by distillation to afford the pure product.

Visualizing a Synthetic Workflow
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The following diagram illustrates a generalized workflow for the application of
Hexamethyldistannane in a Stille cross-coupling reaction.

Stille Cross-Coupling
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Caption: Workflow for Stille coupling using Hexamethyldistannane.

Safety and Handling

Hexamethyldistannane is highly toxic and flammable.[2] It is fatal if swallowed, in contact with
skin, or if inhaled. It is also very toxic to aquatic life with long-lasting effects.[4] Therefore, it
must be handled with extreme caution in a well-ventilated fume hood using appropriate
personal protective equipment, including gloves, goggles, and respiratory protection.[2] It
should be stored in a cool, dry place under an inert atmosphere.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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